3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol

• IUPAC Name: 3-[1-[2-(diethylamino)ethyl]imidazol-2-yl]phenol
• InChI: InChI=1S/C15H21N3O/c1-3-17(4-2)10-11-18-9-8-16-15(18)13-6-5-7-14(19)12-13/h5-9,12,19H,3-4,10-11H2,1-2H3
• InChI Key: ZMKBIPNELSOUGS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C=CN=C1C2=CC(=CC=C2)O
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains an imidazole ring and a phenol group. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of 3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. Additionally, it has been shown to increase the production of nitric oxide (NO), which has vasodilatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol in lab experiments is its ability to inhibit the activity of various enzymes involved in the inflammatory response. This makes it a potential candidate for the development of new anti-inflammatory agents. However, one of the limitations of using this compound is its potential toxicity, as it has been shown to have cytotoxic effects on some cell lines.

Future Directions

There are several future directions for the research on 3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol. One direction is the development of new anti-inflammatory agents based on this compound. Another direction is the investigation of its potential use in treating cardiovascular diseases, such as hypertension and atherosclerosis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol can be achieved using different methods. One of the most common methods is the reaction of 2-(diethylamino)ethylamine with 2-chloro-5-nitrophenol, followed by reduction with sodium dithionite. Another method involves the reaction of 2-(diethylamino)ethylamine with 2-chloro-5-nitrophenol, followed by catalytic hydrogenation using palladium on carbon.

Scientific Research Applications

3-{1-[2-(diethylamino)ethyl]-1H-imidazol-2-yl}phenol has been extensively studied for its potential applications in various fields. It has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in various animal models. Additionally, it has been investigated for its potential use in treating cardiovascular diseases, as it has been shown to have vasodilatory effects.